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Compound of Interest

Compound Name: 2-Nitrophenoxyacetyl Chloride

Cat. No.: B1280399

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide addresses the hazards and safety precautions for handling 2-
Nitrophenoxyacetyl Chloride (CAS No. 20142-87-4). Due to the limited availability of a
comprehensive Safety Data Sheet (SDS) for this specific compound, this guide synthesizes
information from the SDSs of structurally similar acyl chlorides, including phenoxyacetyl
chloride, chloroacetyl chloride, and 3-ethoxy-acryloyl chloride. The provided data and
recommendations should be regarded as a precautionary framework to ensure the highest
safety standards in the laboratory.

Physicochemical and Hazard Profile

2-Nitrophenoxyacetyl Chloride is a reactive acyl chloride. While specific quantitative data for
this compound is scarce, the properties of analogous compounds provide critical insight into its
hazard profile. The presence of the nitro group and the acyl chloride moiety suggests
significant reactivity and potential for hazardous reactions.

Table 1: Physicochemical and Toxicological Data of 2-Nitrophenoxyacetyl Chloride and
Analogous Compounds
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2- 3-Ethoxy-
. Phenoxyacetyl Chloroacetyl
Property Nitrophenoxya . . acryloyl
. Chloride Chloride .
cetyl Chloride chloride
CAS Number 20142-87-4 701-99-5 79-04-9 6191-99-7
Molecular
CsHeCINOa CsH7CIOz C2H2CI20 CsH7CIOz
Formula
Molecular Weight  215.59 g/mol 170.59 g/mol 112.94 g/mol 134.56 g/mol
Clear, colorless ) o
Data not Colorless to light  Flammable liquid
Appearance ) to pale yellow o
available o yellow liquid and vapor
liquid
) ) Data not Data not
Melting Point 43 °C ) -22 °C )
available available
- _ Data not Data not
Boiling Point ] 226 °C[1] 105 - 107 °C ]
available available
] Data not Data not
Flash Point ] 108 °C[1] 65 °C ]
available available
Flammable liquid
and vapor.
Harmful if
swallowed.
o Causes severe
Toxic if ]
_ skin burns and
swallowed, in
) ) eye damage.
) Causes severe contact with skin
GHS Hazard Corrosive ) o May cause an
skin burns and or if inhaled. ) )
Statements (GHSO05)[2] allergic skin

eye damage.[1]

Causes severe
skin burns and

eye damage.

reaction. May
cause allergy or
asthma
symptoms or
breathing
difficulties if

inhaled.
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) R34: Causes
Risk Codes
burns[2]
S26,
Safety Codes
S36/37/39[2]

Disclaimer: The data for analogous compounds is provided for guidance and may not be fully
representative of 2-Nitrophenoxyacetyl Chloride. All handling procedures should be
conducted with the utmost caution.

Hazard Identification and Signaling Pathway

The primary hazards associated with 2-Nitrophenoxyacetyl Chloride stem from its high
reactivity, particularly with nucleophiles like water, and its corrosive nature. The following
diagram illustrates the logical progression from the chemical's intrinsic properties to the
necessary safety precautions.

Hazard Signaling Pathway for 2-Nitrophenoxyacetyl Chloride.

Experimental Protocols: Safe Handling Workflow

Adherence to a strict experimental workflow is paramount when handling 2-
Nitrophenoxyacetyl Chloride. The following protocol outlines the key steps for its safe use in
a laboratory setting.

3.1. Preparation and Personal Protective Equipment (PPE)

o Engineering Controls: All manipulations must be performed in a certified chemical fume hood
with a tested face velocity.[3]

o Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[4]

o Hand Protection: Wear chemically resistant gloves, such as butyl rubber or Viton. A double
layer of nitrile gloves may be used for short-term handling but should be changed
immediately upon contamination.[4]
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o Body Protection: A flame-resistant lab coat and closed-toe shoes are required. For larger
guantities or in case of a spill, a chemical-resistant apron or suit should be worn.[3]

o Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an
acid gas cartridge is necessary.[3]

3.2. Handling and Storage

¢ Inert Atmosphere: Handle and store the compound under an inert atmosphere, such as
nitrogen or argon, to prevent degradation from moisture.

e Moisture Prevention: Use oven-dried glassware and anhydrous solvents. Never add water
directly to the compound.[5]

o Temperature: Store in a cool, dry, and well-ventilated area, away from heat and sources of
ignition. Recommended storage is often refrigerated.

e Incompatible Materials: Avoid contact with water, alcohols, amines, bases, and metals.[6]
3.3. Spill and Waste Disposal
e Spill Response:

o Evacuate the area and ensure adequate ventilation.

o Wearing full PPE, contain the spill using an inert absorbent material like vermiculite or
sand. Do not use combustible materials.

o Carefully collect the absorbed material into a sealed, labeled container for hazardous
waste.[3]

o Decontaminate the spill area with a suitable solvent (e.g., isopropanol) followed by soap
and water, if appropriate for the surface.

o Waste Disposal: Dispose of waste in accordance with all local, state, and federal regulations.
The compound should be treated as corrosive and reactive hazardous waste.
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The following diagram illustrates a logical workflow for the safe handling of 2-
Nitrophenoxyacetyl Chloride.
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Click to download full resolution via product page
Safe Handling Workflow for 2-Nitrophenoxyacetyl Chloride.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[3]

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[3]

This guide provides a framework for the safe handling of 2-Nitrophenoxyacetyl Chloride
based on the best available information for analogous compounds. It is imperative that all users
consult with their institution's safety office and adhere to all established protocols and
regulations. A thorough risk assessment should be conducted before any new procedure
involving this compound is undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Risks: A Technical Guide to Handling 2-
Nitrophenoxyacetyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280399#hazards-and-safety-precautions-for-
handling-2-nitrophenoxyacetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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